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Compound of Interest

Compound Name: c-Fms-IN-1

Cat. No.: B15580311

For Researchers, Scientists, and Drug Development Professionals

Introduction

c-Fms, also known as colony-stimulating factor 1 receptor (CSF-1R), is a receptor tyrosine
kinase that plays a crucial role in the proliferation, differentiation, and survival of macrophages
and their progenitor cells.[1][2][3] Its signaling is initiated by the binding of its ligands, colony-
stimulating factor 1 (CSF-1) or interleukin-34 (IL-34).[2] Dysregulation of the c-Fms signaling
pathway is implicated in a variety of diseases, including inflammatory disorders, autoimmune
diseases, neurodegenerative diseases, and cancer.

c-Fms-IN-1 is a potent and selective inhibitor of c-Fms kinase with a reported IC50 of 0.8 nM.
[4][5][6] Its high affinity and specificity make it a valuable tool for in vitro studies aimed at
understanding the biological roles of c-Fms and for the preclinical evaluation of c-Fms as a
therapeutic target. These application notes provide detailed protocols for the use of c-Fms-IN-1
in cell culture, with a focus on macrophage and osteoclast differentiation assays.
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Product Name c-Fms-IN-1
Target c-Fms (CSF-1R)
IC50 0.8 nM[4][5][6]
CAS Number 885703-64-0
Molecular Formula C23H27N50
Molecular Weight 389.49 g/mol
Solubility Soluble in DMSO

Storage and Handling

Stock Solution Preparation: It is recommended to prepare a stock solution of c-Fms-IN-1 in
dimethyl sulfoxide (DMSO). For example, to prepare a 10 mM stock solution, dissolve 3.89 mg
of c-Fms-IN-1 in 1 mL of DMSO.

Storage:

o Stock Solution: Store the DMSO stock solution at -20°C for up to one month or at -80°C for
up to six months.[4][7] Avoid repeated freeze-thaw cycles. It is advisable to aliquot the stock
solution into smaller volumes for single-use applications.

e Solid Form: Store the solid compound at -20°C.

Mechanism of Action

c-Fms-IN-1 acts as an ATP-competitive inhibitor of the c-Fms kinase domain. By binding to the
ATP-binding pocket of the receptor, it prevents the autophosphorylation of tyrosine residues in
the cytoplasmic domain that is induced by ligand binding.[8][9] This blockade of
phosphorylation inhibits the recruitment and activation of downstream signaling proteins,
thereby abrogating the cellular responses mediated by c-Fms, such as proliferation, survival,
and differentiation.[10][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for c-Fms-IN-1 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580311#how-to-use-c-fms-in-1-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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